Cas no 1044-49-1 (2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole)
1044-49-1 structure
Product Name:2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole
CAS No:1044-49-1
MF:C14H8N4O5
MW:312.237122535706
MDL:MFCD00173659
CID:83323
PubChem ID:13971
Update Time:2025-09-27
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole
- 4-oxadiazole,2,5-bis(p-nitrophenyl)-3
- 2,5-di(4-nitrophenyl)-1,3,4-oxadiazole
- 2,5-BIS-(4-NITROPHENYL)-[1,3,5]OXADIAZOLE
- 1,3,4-OXADIAZOLE, 2,5-BIS(p-NITROPHENYL)-
- bis(4-nitrophenyl)-1,3,4-oxadiazole
- CBDivE_001517
- DTXSID90146461
- 1044-49-1
- NXVIYWNQRSLRGX-UHFFFAOYSA-N
- BRN 0329614
- AKOS000731243
- 0-27-00-00592 (Beilstein Handbook Reference)
- SCHEMBL9720227
- B2162
- CS-0325375
- E85469
- 2,5-BIS-(4-NITRO-PHENYL)-(1,3,4)OXADIAZOLE
- 2,5-Bis(p-nitrophenyl)-1,3,4-oxadiazole
- FT-0633261
- AS-64326
- DB-040543
- STK391579
- ?2,5-BIS(4-NITROPHENYL)-1,3,4-OXADIAZOLE
-
- MDL: MFCD00173659
- Inchi: 1S/C14H8N4O5/c19-17(20)11-5-1-9(2-6-11)13-15-16-14(23-13)10-3-7-12(8-4-10)18(21)22/h1-8H
- InChI Key: NXVIYWNQRSLRGX-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)[N+](=O)[O-])=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 312.04900
- Monoisotopic Mass: 312.049469
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 131
Experimental Properties
- Color/Form: Not determined
- Density: 1.466
- Melting Point: 310-312°C
- Boiling Point: 537.7 °C at 760 mmHg
- Flash Point: 279 °C
- Refractive Index: 1.643
- PSA: 130.56000
- LogP: 4.26640
- Solubility: Not determined
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B016214-2.5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 2.5g |
$ 215.00 | 2022-04-02 | ||
| TRC | B016214-5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 5g |
$ 400.00 | 2022-04-02 | ||
| TRC | B016214-10g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 10g |
$ 635.00 | 2022-04-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QQ380-5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 97% | 5g |
¥1380.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QQ380-1g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 97% | 1g |
¥372.0 | 2022-05-30 | |
| Chemenu | CM396822-25g |
2,5-BIS(4-NITROPHENYL)-1,3,4-OXADIAZOLE |
1044-49-1 | 95%+ | 25g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D761553-5g |
2,5-BIS(4-NITROPHENYL)-1,3,4-OXADIAZOLE |
1044-49-1 | 97% | 5g |
$175 | 2024-06-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20961-5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole, 97% |
1044-49-1 | 97% | 5g |
¥988.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20961-25g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole, 97% |
1044-49-1 | 97% | 25g |
¥3958.00 | 2023-03-15 | |
| Aaron | AR003GL1-5g |
2,5-Bis(4-Nitrophenyl)-1,3,4-Oxadiazole |
1044-49-1 | 98% | 5g |
$112.00 | 2025-02-10 |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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